Cas no 1805360-71-7 (3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride
• CAS No: 1805360-71-7
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4872248
• Update Time: 2025-06-08

3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-4-2-3(8(11)12)5(9)6(13-4)7(10)14/h2,8H,1H3
• InChI Key： BVVIDHUNXRHQEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)N=C(C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride (CAS No. 1805360-71-7)

The chemical compound 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride (CAS No. 1805360-71-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "What are the uses of 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride?" and "How is CAS 1805360-71-7 synthesized?".

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride exemplifies this trend, as its difluoromethyl moiety improves lipophilicity, a critical factor in drug design. Researchers frequently search for "fluorinated pyridine applications" or "pyridine carbonyl chloride reactivity," highlighting the compound's role in cutting-edge medicinal chemistry. Its carbonyl chloride group also enables facile derivatization, making it a versatile building block for amide or ester formation.

The synthesis of CAS 1805360-71-7 typically involves chlorination and fluorination steps, starting from commercially available pyridine precursors. A key challenge lies in optimizing the selectivity of the difluoromethyl introduction, a topic often explored in queries like "How to introduce difluoromethyl groups into pyridines?" Environmental and regulatory concerns have also driven interest in greener synthetic routes, aligning with searches for "sustainable synthesis of halogenated pyridines."

Beyond pharmaceuticals, 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride finds niche applications in material science, particularly in the development of liquid crystals and organic electronics. Its electron-withdrawing chloro and difluoromethyl groups contribute to tunable electronic properties, a feature often queried as "pyridine derivatives in OLEDs." This dual utility underscores its interdisciplinary importance.

Analytical characterization of this compound relies on techniques like NMR, HPLC, and mass spectrometry, with researchers frequently asking "How to analyze 3-Chloro-4-(difluoromethyl)-6-methoxypyridine derivatives?" Stability studies under various conditions (e.g., pH, temperature) are equally critical, as reflected in searches for "pyridine carbonyl chloride storage guidelines." Proper handling ensures its longevity as a reagent.

In conclusion, 3-Chloro-4-(difluoromethyl)-6-methoxypyridine-2-carbonyl chloride (CAS 1805360-71-7) represents a convergence of synthetic innovation and practical utility. Its relevance to drug discovery, agrochemicals, and advanced materials continues to grow, fueled by industry trends toward fluorinated compounds and sustainable chemistry. By addressing frequently searched terms like "pyridine carbonyl chloride safety" and "difluoromethyl pyridine suppliers," this overview bridges scientific rigor with real-world applicability.